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Compound of Interest

Compound Name: 3-(Bromomethyl)pyridine

Cat. No.: B1585428

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical properties, hazards, and requisite
safety protocols for 3-(Bromomethyl)pyridine hydrobromide. As a Senior Application Scientist,
the following sections synthesize critical data with practical, field-proven insights to ensure the
safe and effective use of this compound in a laboratory setting. The protocols described are
designed as a self-validating system to foster a culture of safety and scientific integrity.

Chemical and Physical Identity

3-(Bromomethyl)pyridine hydrobromide is a halogenated heterocyclic compound, widely
utilized as a building block in organic synthesis, particularly in the preparation of ether ligands.

[1] Its reactivity makes it a valuable reagent, but also necessitates a thorough understanding of
its properties for safe handling.
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Property Value Source(s)
CAS Number 4916-55-6 [2][3][4][5]16]
Molecular Formula CeH7Brz2N [2][7]
Molecular Weight 252.93 g/mol [21[4]1[5]1[6][7]
Appearance Solid, Brown solid [1]

Melting Point 150 - 155 °C (302 - 311 °F) [L][4118][9]

3-Picolyl Bromide
Hydrobromide, Nicotinyl

Synonyms bromide hydrobromide, alpha- [2][10][11][12]
Bromo-3-picoline

hydrobromide

Hazard Identification and GHS Classification

A critical aspect of working with 3-(Bromomethyl)pyridine hydrobromide is a comprehensive
understanding of its hazards. It is classified as a corrosive and toxic substance.[8] The primary
dangers are severe skin burns, serious eye damage, and harm if swallowed, inhaled, or in
contact with skin.[12] It may also cause respiratory irritation.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating these hazards.
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GHS Classification for 3-(Bromomethyl)pyridine hydrobromide

GHS Pictograms
Signal Word
Hazard Statements

Corrosion (GHS05) Danger H314: Causes severe skin burns and eye damag% H302: Harmful if swallowed| H312: Harmful in contact with skin| H332: Harmful if inhaled | H318: Causes serious eye damage|

Click to download full resolution via product page

Caption: GHS Hazard Profile of 3-(Bromomethyl)pyridine hydrobromide.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to mitigate the risks
associated with 3-(Bromomethyl)pyridine hydrobromide.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary engineering control for handling this compound is a certified chemical fume hood

to prevent inhalation of dust and vapors. Eyewash stations and safety showers must be readily
accessible.

Personal Protective Equipment (PPE) is mandatory:

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[7]
Standard safety glasses are insufficient.

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent any skin exposure.[7] Inspect gloves for integrity before each use and employ proper
removal techniques.[7]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.

Handling Procedures

Always work within a chemical fume hood.

Avoid the formation of dust and aerosols.[7]

Do not breathe dust, vapor, mist, or gas.

Avoid contact with eyes, skin, and clothing.

Do not ingest the substance. If swallowed, seek immediate medical assistance.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[7]

Do not eat, drink, or smoke in the laboratory.

Storage Requirements

Keep containers tightly closed in a dry, cool, and well-ventilated place.
Store in a designated corrosives area.
Store locked up.[10]

Incompatible Materials: Keep away from strong oxidizing agents.

Emergency Procedures and First-Aid Measures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

Immediate medical attention is required for all routes of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do so. Continue rinsing.
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» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove all
contaminated clothing.

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If breathing is difficult, give oxygen. Do not use mouth-to-mouth resuscitation if the
victim ingested or inhaled the substance; give artificial respiration with a pocket mask.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.

Spill Response

« Evacuate personnel to a safe area.

Wear full PPE, including respiratory protection.

Avoid dust formation.

Sweep up the spilled solid and shovel it into a suitable, labeled container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

The following workflow outlines the critical steps for safe handling and emergency response.
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Safe Handling and Emergency Response Workflow

Start: Handling 3-(Bromomethyl)pyridine hydrobromide

Preparation:
- Verify fume hood function
- Don appropriate PPE
- Locate emergency equipment

:

Handling:
- Work within fume hood
- Avoid dust generation
- Use appropriate tools

NoSpill YesSpill
Spill Response:

- Evacuate area
- Don respiratory protection
- Contain and clean up spill

Exposure Occurs?

No

YesExposure »- NoExposure

l l

First Aid: Proper Storage:

- Follow specific first-aid measures - Tightly sealed container

: . . . - Cool, dry, ventilated area
- Seek immediate medical attlentlon - Corrosives cabinet

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Toxicological and Stability Information

While comprehensive toxicological properties have not been fully investigated, the available
data clearly indicate its corrosive and acutely toxic nature.[8]

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

» Skin Corrosion/Irritation: Causes severe skin burns.

e Serious Eye Damage/Irritation: Causes serious eye damage.[13]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.

o Carcinogenicity & Mutagenicity: No data is available to indicate carcinogenic or mutagenic
effects.[7][8]

The material is stable under normal conditions. However, thermal decomposition can lead to
the release of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide
(C0O2), and nitrogen oxides (NOXx).

Transportation and Disposal

o Transportation: 3-(Bromomethyl)pyridine hydrobromide is classified as a dangerous good
for transport.[5] It falls under UN number UN2923, with the proper shipping name "Corrosive
solid, toxic, n.o.s.".[8]

o Disposal: Waste disposal should be conducted in accordance with all federal, state, and local
regulations. Chemical waste generators must determine if a discarded chemical is classified
as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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